Cas no 946309-51-9 (1-(4-chlorophenyl)methyl-N-(2-fluorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: 1-(4-chlorophenyl)methyl-N-(2-fluorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 946309-51-9
• MF: C₁₉H₁₄ClFN₂O₂
• MW: 356.778067111969
• CID: 5504492
• Update Time: 2025-10-18

1-(4-chlorophenyl)methyl-N-(2-fluorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)methyl]-N-(2-fluorophenyl)-6-oxopyridine-3-carboxamide
• 1-(4-chlorophenyl)methyl-N-(2-fluorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H14ClFN2O2/c20-15-8-5-13(6-9-15)11-23-12-14(7-10-18(23)24)19(25)22-17-4-2-1-3-16(17)21/h1-10,12H,11H2,(H,22,25)
• InChI Key： ZUGYSJSXLPOEDJ-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(Cl)C=C2)C(=O)C=CC=1C(NC1=CC=CC=C1F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(4-chlorophenyl)methyl-N-(2-fluorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

Compound CAS No 946309-51-9: A Comprehensive Overview

The compound with CAS No 946309-51-9, known as 1-(4-chlorophenyl)methyl-N-(2-fluorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which have been extensively studied for their diverse biological activities and synthetic versatility. The long-tail keyword for this compound can be further elaborated as "N-(2-fluorophenyl)-6-oxo-pyridine derivative with a chlorophenyl substituent", highlighting its structural features and functional groups.

Recent advancements in chemical synthesis have enabled the precise construction of complex molecules like this one. The synthesis of 1-(4-chlorophenyl)methyl-N-(2-fluorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide involves multi-step processes that incorporate advanced techniques such as Suzuki coupling and Stille cross-coupling reactions. These methods not only enhance the efficiency of the synthesis but also allow for the incorporation of various functional groups, thereby expanding the potential applications of the compound.

The structural complexity of this compound is further enhanced by the presence of multiple aromatic rings and heterocyclic systems. The 4-chlorophenyl group introduces electronic effects that can influence the reactivity and stability of the molecule. Similarly, the 2-fluorophenyl substituent contributes to the overall polarity and solubility properties, making it suitable for various biological assays. Recent studies have demonstrated that such substituents can significantly modulate the pharmacokinetic profiles of drugs, making this compound a promising candidate for drug development.

In terms of biological activity, 1-(4-chlorophenyl)methyl-N-(2-fluorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide has shown potential in several areas. For instance, it exhibits moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, preliminary in vitro studies suggest that this compound may possess anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases. These findings underscore the importance of further research to fully elucidate its pharmacological profile.

The application of computational chemistry tools has greatly facilitated the understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. Furthermore, molecular docking studies have revealed potential binding modes with target proteins, which could guide future drug design efforts. Such computational approaches are increasingly being integrated into modern drug discovery pipelines to accelerate the development process.

From an environmental standpoint, the synthesis and disposal of such compounds require careful consideration to minimize ecological impact. Green chemistry principles are being increasingly adopted to develop sustainable synthetic routes for compounds like this one. For example, solvent-free reactions or catalytic processes can reduce waste generation and energy consumption during production.

In conclusion, CAS No 946309-51-9 represents a significant advancement in organic synthesis and drug discovery. Its unique structure and promising biological activities make it a valuable asset in both academic research and industrial applications. As research continues to unfold, this compound is expected to contribute to the development of novel therapeutic agents and materials with tailored properties.